Cas no 885277-81-6 (tert-butyl 2,3,3a,5,6,6a-hexahydro-1H-pyrrolo[3,2-b]pyrrole-4-carboxylate)

• Product Name: tert-butyl 2,3,3a,5,6,6a-hexahydro-1H-pyrrolo[3,2-b]pyrrole-4-carboxylate
• CAS No: 885277-81-6
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD06739060
• CID: 711464
• PubChem ID: 45357101
• Update Time: 2024-10-26

tert-butyl 2,3,3a,5,6,6a-hexahydro-1H-pyrrolo[3,2-b]pyrrole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl hexahydropyrrolo[3,2-b]pyrrole-1(2H)-carboxylate
• Hexahydro-pyrrolo[3,2-b]pyrrole-1-carboxylic acid tert-butyl ester
• Pyrrolo[3,2-b]pyrrole-1(2H)-carboxylicacid, hexahydro-, 1,1-dimethylethyl ester
• tert-butyl 2,3,3a,5,6,6a-hexahydro-1H-pyrrolo[3,2-b]pyrrole-4-carboxylate
• 1-BOC-HEXAHYDRO-PYRROLO[3,2-B]PYRROLE
• hexahydro-pyrrolo[3,2-b]pyrrole-1-carboxylicacidtert-butylester
• RVRRDUVETGVTPA-UHFFFAOYSA-N
• 4140AJ
• PB24945
• tert-butyl octahydropyrrolo[3,2-b]pyrrole-1-carboxylate
• Pyrrolo[3,2-b]pyrrole-1(2H)-carboxylicacid, hexahydro-, 1,1-dimethyl
• 1,1-Dimethylethyl hexahydropyrrolo[3,2-b]pyrrole-1(2H)-carboxylate (ACI)
• (3aS,6aS)-Hexahydro-pyrrolo[3,2-b]pyrrole-1-carboxylic acid tert-butyl ester
• P10402
• SCHEMBL17910814
• TERT-BUTYLHEXAHYDROPYRROLO[3,2-B]PYRROLE-1(2H)-CARBOXYLATE
• DTXSID80669952
• CIS-tert-butyl (3aS,6aS)-2,3,3a,5,6,6a-hexahydro-1H-pyrrolo[3,2-b]pyrrole-4-carboxylate
• AS-50503
• MFCD06739060
• TERT-BUTYL HEXAHYDRO-2H-PYRROLO[3,2-B]PYRROLE-1-CARBOXYLATE
• cis-tert-Butyl hexahydropyrrolo[3,2-b]pyrrole-1(2H)-carboxylate
• CS-WAA0200
• (3aR,6aR)-Hexahydro-pyrrolo[3,2-b]pyrrole-1-carboxylic acid tert-butyl ester
• 1251004-04-2
• 885277-81-6
• cis-1-Boc-octahydropyrrolo[3,2-b]pyrrole
• SB32913
• SB32316
• AKOS022182204
• DB-130689

• MDL： MFCD06739060
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-7-5-8-9(13)4-6-12-8/h8-9,12H,4-7H2,1-3H3
• InChI Key： RVRRDUVETGVTPA-UHFFFAOYSA-N
• SMILES： O=C(N1C2C(NCC2)CC1)OC(C)(C)C

Computed Properties

• Exact Mass: 212.15200
• Monoisotopic Mass: 212.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 41.6

Experimental Properties

• PSA: 41.57000
• LogP: 1.62440